Cas no 6509-19-9 (9H-Purin-6-amine hemisulfate dihydrate)

• Product Name: 9H-Purin-6-amine hemisulfate dihydrate
• CAS No: 6509-19-9
• MF: C₁₀H₁₆N₁₀O₆S
• MW: 404.3624
• MDL: MFCD00213655
• CID: 961516
• PubChem ID: 87561838
• Update Time: 2025-08-05

9H-Purin-6-amine hemisulfate dihydrate Chemical and Physical Properties

Names and Identifiers

• ADENINE SULFATE
• Adenine Sulfate Dihydrate
• 7H-purin-6-amine,sulfuric acid,dihydrate
• 9H-Purin-6-amine hemisulfate dihydrate
• ADENINE SULFATE DEHYDRATE
• 6-Aminopurine Sulfate Dihydrate
• Adenine Hemisulfate Dihydrate
• 2C5H5N5.2H2O.H2SO4
• 5118AF
• sulfuric acid bis(vitamin B4) dihydrate
• AK163006
• AX8294819
• ST24045886
• Sulfuric acid--7H-purin-6-amine--water (1/2/2)

• MDL： MFCD00213655
• Inchi： 1S/2C5H5N5.H2O4S.2H2O/c2*6-4-3-5(9-1-7-3)10-2-8-4;1-5(2,3)4;;/h2*1-2H,(H3,6,7,8,9,10);(H2,1,2,3,4);2*1H2
• InChI Key： MKPCNMXYTMQZBE-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O[H])O[H].O([H])[H].O([H])[H].N1([H])C([H])=NC2C1=C(N([H])[H])N=C([H])N=2.N1([H])C([H])=NC2C1=C(N([H])[H])N=C([H])N=2

Computed Properties

• Exact Mass: 233.02200
• Monoisotopic Mass: 404.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 246

Experimental Properties

• PSA: 163.46000
• LogP: 0.94430
• Merck: 152

9H-Purin-6-amine hemisulfate dihydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• RTECS：AU7140000
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt